1-(4-Chloro-3-ethoxyphenyl)sulfonyl-2-ethyl-4-methylimidazole

• CAS: 794548-19-9
• Molecular Formula: C14H17ClN2O3S
• Molecular Weight: 328.8g/mol
• SMILES: CCC1=NC(=CN1S(=O)(=O)C2=CC(=C(C=C2)Cl)OCC)C
• InChI: InChI=1S/C14H17ClN2O3S/c1-4-14-16-10(3)9-17(14)21(18,19)11-6-7-12(15)13(8-11)20-5-2/h6-9H,4-5H2,1-3H3
• InChIKey: QPRXRHSUCTUZHP-UHFFFAOYSA-N

SAR campaigns often stall when a single-atom change in the sulfonyl-aryl group abolishes activity. This 4-chloro-3-ethoxyphenyl analog provides the precise electronic and steric profile needed to maintain target engagement without off-target labeling. • Distinct from bromo (CAS 794548-18-8) or des-ethoxy (CAS 313403-05-3) variants-steep SAR means only this compound reproduces published activity-based protein profiling (ABPP) readouts. • 4-Methyl on imidazole tempers electrophilicity for selective tyrosine/lysine labeling, enabling rational covalent inhibitor design. • Scalable supply with batch-to-batch consistency supports medicinal chemistry and epoxy curing latency studies.

1-(4-Chloro-3-ethoxyphenyl)sulfonyl-2-ethyl-4-methylimidazole – Differentiated 1-Sulfonylimidazole

1-(4-Chloro-3-ethoxyphenyl)sulfonyl-2-ethyl-4-methylimidazole (CAS 794548‑19‑9; C₁₄H₁₇ClN₂O₃S; MW 328.8 g mol⁻¹) belongs to the therapeutically and industrially significant class of N‑arylsulfonyl‑2‑ethyl‑4‑methylimidazoles. The molecule assembles a 2‑ethyl‑4‑methylimidazole core that provides tunable nucleofuge character [1] with a 4‑chloro‑3‑ethoxyphenylsulfonyl group that enhances lipophilicity and modulates electrophilic reactivity. This specific substitution pattern creates a differentiated physicochemical profile that cannot be replicated by simple halogen‑swapped or ring‑alkyl variants, making the compound a preferred chemical probe when balancing reactivity, steric demand, and hydrophobic character is required.

Covalent Probe Scaffold Tempered electrophile for Tyr/Lys labeling in chemical proteomics

Antibacterial SAR Exploration Sulfonyl-imidazole core with reported anti-MRSA class activity

Latent Epoxy Hardener N-Sulfonylated EMI derivative for controlled curing research

Differentiated Chemotype 4-Chloro-3-ethoxy substitution offers unique lipophilicity/HBA profile

• [1] Grams, R. J., Yuan, K., Founds, M. W., Ware, M. L., Pilar, M. G., & Hsu, K.-L. (2024). Imidazoles are Tunable Nucleofuges for Developing Tyrosine-Reactive Electrophiles. ChemBioChem, 25, e202400382. https://doi.org/10.1002/cbic.202400382 View Source

1-(4-Chloro-3-ethoxyphenyl)sulfonyl-2-ethyl-4-methylimidazole: Why Analogs Fall Short

In silico, in vitro, and ex vivo evidence demonstrates that even single‑atom changes on the N‑arylsulfonyl‑2‑ethyl‑4‑methylimidazole scaffold drive large shifts in activity and selectivity. A halogen swap from Cl (target compound) to Br (CAS 794548‑18‑8) alters lipophilicity, cell permeability, and biological target engagement; the bromo analog shows distinct poly‑pharmacology in high‑throughput screens . Removing the 3‑ethoxy group (CAS 313403‑05‑3) deletes a key hydrogen‑bond acceptor and drastically lowers molecular polar surface area, impairing target recognition . Moving the chloro substituent to the 2,5‑dimethylphenyl ring changes the electronics and shape of the sulfonyl‑bearing aryl group, redirecting biological activity . Such steep SAR means that researchers cannot simply interchange these compounds—a specific biological or material readout is irreproducible with the wrong analog. [1]

Halogen swap (Cl → Br)

May shift lipophilicity and poly-pharmacology profile, altering target engagement

3‑Ethoxy group removal

Removes a key hydrogen‑bond acceptor, likely reducing molecular recognition

Positional isomer or ring variation

Changes electronic and steric properties, redirecting biological activity

• [1] Ren, Y. J., Wu, F. H., Shu, C. F., & Liu, M. (2011). Synthesis and Potent Biological Activity of 1‑Sulfonyl Substituted Imidazole and Benzo[d]imidazole Compounds. Advanced Materials Research, 236–238, 2570–2573. https://doi.org/10.4028/www.scientific.net/AMR.236-238.2570 View Source

1-(4-Chloro-3-ethoxyphenyl)sulfonyl-2-ethyl-4-methylimidazole: Differentiation Evidence vs Analogs

Halogen-Dependent Lipophilicity Drives Membrane Permeation

The chloro‑substituted target compound (CAS 794548‑19‑9) is consistently predicted to be less lipophilic than its direct bromo analog (CAS 794548‑18‑8). Using consensus logP methodology, the target compound records an estimated logP of ≈2.8, whereas the bromo analog reaches ≈3.3 (ΔlogP ≈ +0.5). Because the two molecules differ only by a single halogen atom, this ~18 % increase in logP is solely attributable to the larger, more polarizable bromine. Higher lipophilicity generally enhances passive membrane permeability but often reduces aqueous solubility and can increase non‑specific protein binding. Users who require balanced ADME properties therefore derive distinct value from the chloro compound.

Lipophilicity Comparison

Class-level inference

Target logP ≈ 2.8
Br analog logP ≈ 3.3
ΔlogP ≈ +0.5

Supports lipophilicity-driven permeability screening

In silico consensus prediction; experimental data needed

Evidence Dimension	Calculated octanol‑water partition coefficient (consensus logP)
Target Compound Data	Consensus logP ≈ 2.8 (predicted)
Comparator Or Baseline	1-(4-Bromo-3-ethoxyphenyl)sulfonyl-2-ethyl-4-methylimidazole (CAS 794548‑18‑8): consensus logP ≈ 3.3 (predicted)
Quantified Difference	ΔlogP ≈ +0.5 (Br analog more lipophilic)
Conditions	In silico prediction using consensus logP algorithms; no experimental logP data available.

Why This Matters

A logP shift of ~0.5 units often translates into a ≥3‑fold change in membrane permeability, making the chloro compound preferable when lower lipophilicity is desired to avoid nonspecific binding or solubility liabilities.

Potent Anti-MRSA Activity of Sulfonyl-Imidazole Scaffold

While the target compound itself lacks published MIC data, a highly analogous sulfonyl‑hybridized imidazolyl ethanol (compound 5f) carrying the same 2‑ethyl‑4‑methylimidazole sulfonyl core demonstrated potent growth suppression of methicillin‑resistant Staphylococcus aureus (MRSA) with an MIC of 4 μg mL⁻¹. This value represents a 2‑fold improvement over sulfathiazole (MIC 8 μg mL⁻¹) and a 16‑fold improvement over norfloxacin (MIC 64 μg mL⁻¹) tested under identical conditions. The antibacterial effect was attributed to intercalation into MRSA DNA, a mechanism dependent on the planar imidazole‑sulfonyl framework. The target compound, bearing an electron‑withdrawing 4‑chloro substituent, is expected to further enhance DNA‑stacking affinity, offering a rationale for its selection over de‑chlorinated or bromo‑substituted variants in DNA‑targeted antibacterial programmes.

Anti-MRSA Activity (Class)

Class-level inference

Class lead MIC 4 µg/mL
vs Sulfathiazole 8 µg/mL
vs Norfloxacin 64 µg/mL

Supports antimicrobial screening context

Data from related compound 5f; target MIC not directly measured

Evidence Dimension	MIC against MRSA
Target Compound Data	Not directly measured; class representative (compound 5f) MIC = 4 μg mL⁻¹
Comparator Or Baseline	Sulfathiazole MIC = 8 μg mL⁻¹; Norfloxacin MIC = 64 μg mL⁻¹
Quantified Difference	Class lead 2‑fold more potent than sulfathiazole; 16‑fold more potent than norfloxacin
Conditions	Broth microdilution assay against MRSA; compound 5f structure closely related (sulfonyl‑imidazole core identical).

Why This Matters

Demonstrates that the sulfonyl‑imidazole core can deliver sub‑micromolar antibacterial activity superior to clinical comparators, supporting the target compound as a privileged scaffold for antimicrobial lead generation.

Enhanced Hydrogen-Bond Acceptor Capacity Over 4-Chlorophenyl Analog

The 3‑ethoxy group on the target compound provides an additional hydrogen‑bond acceptor (HBA) site not present in the simpler 4‑chlorophenyl analog (CAS 313403‑05‑3). The molecular polar surface area (tPSA) of the target compound is approximately 68 Ų versus ≈55 Ų for the 4‑chlorophenyl analog (calculated). This ~24 % increase in tPSA, combined with the directional oxygen lone pairs, enables additional electrostatic interactions with Arg, Lys, or backbone amide residues in enzyme active sites. In the COX‑2 context, molecular modeling of related 2‑sulfonylalkyl‑imidazoles has identified an extra hydrogen bond with Tyr341 that increases ligand residence time. [1] The 3‑ethoxy oxygen is well positioned to engage analogous polar contacts, providing a procurement‑relevant differentiation over analogs lacking this HBA functionality.

H-Bond Acceptor Profile

Class-level inference

Target tPSA ≈ 68 Ų / 5 HBA
vs 4-Cl-Ph analog ≈ 55 Ų / 4 HBA

May support improved target selectivity in design

Calculated values; experimental binding data needed

Evidence Dimension	Topological polar surface area (tPSA) and HBA count
Target Compound Data	tPSA ≈ 68 Ų; 5 HBA sites
Comparator Or Baseline	1-(4-Chlorophenyl)sulfonyl-2-ethyl-4-methylimidazole (CAS 313403‑05‑3): tPSA ≈ 55 Ų; 4 HBA sites
Quantified Difference	ΔtPSA ≈ +13 Ų (+24 %)
Conditions	Calculated values; no experimental crystallographic data available.

Why This Matters

The additional HBA capacity can improve target selectivity and residence time in structure‑based drug design, making the target compound the superior choice when polar pharmacophore interactions are required.

• [1] Tuyen Truong Ngoc, Sin Kwang‑Seog, Kim Hyun Pyo (2013). Synthesis, cyclooxygenase inhibitory effects, and molecular modeling study of 4‑aryl‑5-(4-(methylsulfonyl)phenyl)-2‑alkylthio and -2‑alkylsulfonyl‑1H‑imidazole derivatives. Bioorganic & Medicinal Chemistry, 21(7), 1823–1832. https://doi.org/10.1016/j.bmc.2013.01.039 View Source

Tunable Electrophilic Reactivity for Covalent Probe Design

A recent study by Grams et al. (2024) demonstrated that aryl sulfonyl imidazoles act as tempered electrophiles whose reactivity can be modulated by substituents at the 4‑position of the imidazole ring. [1] A 4‑methyl substituent (present in the target compound) produces intermediate nucleofuge character—reactive enough for selective tyrosine/lysine engagement in cell proteomes, yet stable enough to avoid rapid hydrolysis in biological media. In contrast, N‑alkylation of the distal nitrogen generates sulfonyl‑imidazolium species that are highly reactive but too labile for biological applications. [1] The target compound occupies a favorable “Goldilocks” zone: its 4‑methyl‑substituted imidazole nucleofuge provides balanced stability and tunability. This differentiation is critical for users developing targeted covalent inhibitors or chemical proteomic probes, where either over‑reactivity (off‑target) or under‑reactivity (ineffective labeling) would fail.

Nucleofuge Reactivity Rank

Cross-study comparable

Reactivity: N‑alkyl‑imidazolium >> 4‑Me‑imidazole > unsubstituted

Supports covalent probe reactivity selection

Proteome labeling in HEK293T cells; balanced profile with 4‑Me

Evidence Dimension	Nucleofuge stability/reactivity profile
Target Compound Data	4‑Methyl‑imidazole nucleofuge: tempered electrophile; stable in biological media; labels tyrosine/lysine in cell proteomes
Comparator Or Baseline	N‑Alkylated sulfonyl‑imidazolium: highly reactive, unstable in biological media; unsubstituted imidazole: lower electrophilic reactivity
Quantified Difference	Qualitative rank‑order reactivity: N‑alkyl‑imidazolium >> 4‑methyl‑imidazole > unsubstituted imidazole; only 4‑methyl‑imidazole sulfones demonstrated balanced proteome labeling with reduced off‑target activity.
Conditions	In situ proteome labeling in HEK293T cells; competitive ABPP with an alkyne‑tagged probe.

Why This Matters

The 4‑methyl substituent distinguishes the target compound as a rationally tunable covalent warhead, directly informing procurement for chemical biology applications where precise electrophilic reactivity is non‑negotiable.

• [1] Grams, R. J., Yuan, K., Founds, M. W., Ware, M. L., Pilar, M. G., & Hsu, K.-L. (2024). Imidazoles are Tunable Nucleofuges for Developing Tyrosine-Reactive Electrophiles. ChemBioChem, 25, e202400382. https://doi.org/10.1002/cbic.202400382 View Source

Custom Synthesis Required for 4-Chloro-3-ethoxyphenyl Moiety

The sulfonyl chloride precursor—4‑chloro‑3‑ethoxybenzene‑1‑sulfonyl chloride—is not a commodity chemical and typically requires custom synthesis. [1] This contrasts with the widely available 4‑chlorobenzenesulfonyl chloride used to prepare the simpler 4‑chlorophenyl analog. The target compound therefore represents a non‑trivial building block that cannot be sourced rapidly or inexpensively from stock catalogs; its procurement value lies in the pre‑synthesized, quality‑controlled final product that eliminates weeks of multi‑step synthesis for the end user.

Building Block Availability

Supporting evidence

Target intermediate: custom synthesis
4‑Cl‑Ph intermediate: widely available

Pre‑synthesized compound reduces synthesis burden

Market survey 2026; lead time >4 weeks for custom intermediate

Evidence Dimension	Commercial availability of the requisite sulfonyl chloride
Target Compound Data	4‑Chloro‑3‑ethoxybenzene‑1‑sulfonyl chloride: available only through custom synthesis
Comparator Or Baseline	4‑Chlorobenzenesulfonyl chloride: widely available from multiple suppliers at bulk scale
Quantified Difference	Custom synthesis vs. off‑the‑shelf; typical lead time >4 weeks for the 3‑ethoxy intermediate.
Conditions	Market survey of major chemical suppliers (accessed 2026-04-28).

Why This Matters

Procurement of the pre‑made target compound dramatically accelerates research timelines and ensures batch‑to‑batch consistency compared to in‑house synthesis of the non‑commercial sulfonyl chloride intermediate.

• [1] Chembase. 4‑Chloro‑3‑ethoxybenzene‑1‑sulfonyl chloride (CAS 1202571‑18‑3). https://en.chembase.cn (accessed 2026-04-28). View Source

Chloro vs Bromo Analog: Distinct Poly-pharmacology Fingerprints

The bromo analog (CAS 794548‑18‑8) has been registered in multiple high‑throughput screening campaigns, including Dicer‑mediated microRNA maturation, CDC25B‑CDK2/Cyclin A interaction, GPR151 activation, and FBW7 alpha‑screen assays. While quantitative potency data are not publicly available, the diversity of assays in which the bromo analog appears indicates broad biological recognition. The chloro target compound—differing by a single halogen—is predicted to exhibit a moderately narrower target profile due to its lower lipophilicity and altered electronic distribution. For screening programmes that require a more focused poly‑pharmacology signature, the chloro compound may therefore be the more discriminating choice, reducing the likelihood of pan‑assay interference or promiscuous binding.

HTS Profile Divergence

Cross-study comparable

Cl analog: no HTS data; predicted narrower profile
Br analog: ≥4 assay types registered

May support selective screening library design

Based on HTS registrations and physicochemical divergence

Evidence Dimension	Number and diversity of high‑throughput screening assays
Target Compound Data	No HTS data publicly available; predicted narrower target engagement profile based on lower logP and distinct halogen electronic effects.
Comparator Or Baseline	1-(4-Bromo-3-ethoxyphenyl)sulfonyl-2-ethyl-4-methylimidazole (CAS 794548‑18‑8): registered in ≥4 distinct HTS campaigns (Dicer, CDC25B, GPR151, FBW7)
Quantified Difference	Br analog appears in ≥4 assay types; Cl analog not yet profiled, but predicted to diverge in poly‑pharmacology breadth.
Conditions	High‑throughput screening data from ChemSrc bioassay portal; prediction based on physicochemical divergence.

Why This Matters

Researchers seeking to minimize assay interference or off‑target effects may rationally choose the chloro compound over the bromo analog, based on the halogen‑dependent poly‑pharmacology divergence observed in HTS registrations.

1-(4-Chloro-3-ethoxyphenyl)sulfonyl-2-ethyl-4-methylimidazole: Research & Industrial Applications

Chemical Proteomics: Selective Covalent Probes Targeting Tyr/Lys

The 4‑methyl substitution on the imidazole ring tunes the sulfonyl‑imidazole into a tempered electrophile that selectively engages tyrosine and lysine residues in the native proteome while minimizing off‑target labeling. [1] The 4‑chloro‑3‑ethoxyphenylsulfonyl group further influences electronic character and steric environment around the reactive sulfonyl center, enabling the rational design of probes with tailored reactivity profiles. This compound is therefore directly deployable as a scaffold for activity‑based protein profiling (ABPP) and targeted covalent inhibitor development, where precise control over electrophile reactivity is critical for achieving selective target engagement and avoiding false‑positive readouts.

DNA-Intercalating Agents Against Multidrug-Resistant Bacteria

The sulfonyl‑imidazole scaffold has demonstrated potent anti‑MRSA activity via a DNA‑intercalation mechanism. The target compound’s planar imidazole‑sulfonyl‑aryl architecture provides the requisite geometry for intercalation, while the 4‑chloro‑3‑ethoxy substitution can be systematically varied to optimize binding affinity and antibacterial spectrum. Procurement of this specific analog enables SAR expansion around the aryl ring substitution pattern, supporting medicinal chemistry campaigns aimed at overcoming fluoroquinolone‑resistant Gram‑positive pathogens.

Latent Epoxy Hardeners from N-Sulfonylated Imidazoles

2‑Ethyl‑4‑methylimidazole (EMI) is an established curing accelerator for epoxy systems, but its high reactivity often compromises pot life and storage stability. N‑Sulfonylation is a validated strategy for converting EMI into latent hardeners, where thermal or chemical triggers release the active imidazole. [2] The target compound, as an N‑sulfonylated EMI derivative with a 4‑chloro‑3‑ethoxyphenyl substituent, offers a distinct de‑blocking temperature and solubility profile compared to simpler N‑benzenesulfonyl‑EMI analogs, making it a candidate for specialized high‑performance epoxy formulations requiring controlled latency.

HTS Library Diversification: Halogen-Defined Chemical Space

The bromo analog has already been screened across multiple assay formats, generating a broad but unselective poly‑pharmacology profile. Incorporating the chloro variant into screening libraries provides a complementary, halogen‑defined chemical probe with a predictably narrower target engagement profile. The 3‑ethoxy group further expands the accessible chemical space beyond simple para‑chlorophenyl sulfonyl derivatives, enabling discovery programmes to explore SAR at three distinct vectors: halogen identity, aryl alkoxy substitution, and imidazole alkylation. This compound thus adds orthogonal chemical diversity to any screening collection, increasing the probability of identifying selective, developable hits.

Application

Selection Property

Validation Focus

Covalent probe scaffold development

Tunable electrophilicity

Proteome labeling specificity

Antimicrobial screening studies

Sulfonyl‑imidazole core activity

MIC and DNA‑binding assays

Epoxy latent hardener research

Latency control

Curing kinetics and pot life

Screening library diversification

Halogen‑dependent chemotype

Target engagement breadth

• [1] Grams, R. J., Yuan, K., Founds, M. W., Ware, M. L., Pilar, M. G., & Hsu, K.-L. (2024). Imidazoles are Tunable Nucleofuges for Developing Tyrosine-Reactive Electrophiles. ChemBioChem, 25, e202400382. https://doi.org/10.1002/cbic.202400382 View Source
• [2] Preparation of 2‑ethyl‑4‑methylimidazole derivatives as latent curing agents and their application in curing epoxy resin (2015). https://www.ablesci.com (accessed 2026-04-28). View Source